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Compound of Interest

Compound Name:

1-Methyl-1,7-

diazaspiro[3.5]nonane

dihydrochloride

CAS No.: 2253108-14-2

Cat. No.: B3253648

Get Quote

Executive Summary
The dominance of planar, aromatic scaffolds in legacy drug libraries has contributed to high

attrition rates due to poor solubility, nonspecific binding, and suboptimal metabolic stability. The

industry-wide shift toward increasing the fraction of saturated carbons (

) has elevated spirocyclic amines from academic curiosities to essential pharmacophores.

This guide analyzes the structural and physicochemical superiority of spirocyclic amine building

blocks—specifically spiro[3.3]heptanes, spiro[2.3]hexanes, and azaspiro[3.4]octanes—as

bioisosteres for piperidines, piperazines, and morpholines. We detail the mechanistic basis for

their metabolic resilience, provide validated synthetic protocols, and demonstrate their utility in

resolving ADME-Tox liabilities.

The "Escape from Flatland": Structural Logic
The Geometric Advantage
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Traditional saturated heterocycles like piperidine exist predominantly in a chair conformation,

projecting substituents in equatorial or axial vectors. While stable, these vectors are often

collinear or parallel, limiting the exploration of chemical space.

Spirocyclic amines, particularly the strained spiro[3.3]heptane systems, impose a rigid,

orthogonal geometry. The central quaternary carbon locks the two rings at a 90° angle, creating

"exit vectors" that are geometrically distinct from their monocyclic counterparts. This rigidity

reduces the entropic penalty upon protein binding and allows substituents to access unique

hydrophobic pockets.

DOT Visualization: Vector Topology & Scaffold
Comparison
The following diagram contrasts the conformational dynamics and vector orientation of

traditional scaffolds versus spirocyclic bioisosteres.
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Caption: Comparison of vector topology and metabolic implications between traditional

heterocycles and spirocyclic amines.
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Physicochemical Profiling & Bioisosterism[1]
Metabolic Stability: The Gem-Dimethyl Effect Equivalent
One of the primary failure modes for cyclic amines (e.g., piperidine) is oxidative metabolism at

the

-carbon (adjacent to nitrogen) by CYP450 enzymes, leading to iminium ion formation and ring
opening.

Spirocyclic scaffolds mitigate this through two mechanisms:

Steric Shielding: The geminal disubstitution at the spiro center hinders the approach of the

heme-iron center of CYP450.

Bond Angle Strain: In 4-membered rings (azetidines), the hybridization of the

-carbon deviates from ideal

, increasing the activation energy required for the formation of the radical intermediate during
oxidation.

Basicity and Lipophilicity (LogD)
Modulating the

of the basic amine is crucial for membrane permeability and hERG avoidance.

Piperidine (

): Often too basic, leading to phospholipidosis or high hERG affinity.

2-Azaspiro[3.3]heptane (

): Slightly lower basicity due to inductive effects and ring strain.

2-Oxa-6-azaspiro[3.3]heptane (

): The oxygen atom exerts a strong electron-withdrawing inductive effect (-I), significantly
lowering basicity while increasing polarity, often resulting in a lower LogD and improved
Lipophilic Ligand Efficiency (LLE).
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Table 1: Comparative Physicochemical Properties

Scaffold Bioisostere Of (approx)
LogP (vs
parent)

Key Advantage

2-

Azaspiro[3.3]hep

tane

Piperidine ~10.5 -0.5 to -1.0

Metabolic

stability, rigid

vector

2,6-

Diazaspiro[3.3]h

eptane

Piperazine ~9.0 / 10.0 Lower

Selectivity,

reduced

promiscuity

2-Oxa-6-

azaspiro[3.3]hept

ane

Morpholine ~9.4 Lower
High solubility,

low hERG risk

1-

Azaspiro[3.3]hep

tane

Piperidine ~10.8 Similar
Novel IP space,

alternate vector

Synthetic Methodologies
Accessing these strained rings requires specialized protocols. The most robust industrial route

for 2,6-diazaspiro[3.3]heptane and 2-oxa-6-azaspiro[3.3]heptane relies on the cyclization of

pentaerythritol derivatives, a method championed by the Carreira group.

Workflow: Synthesis of N-Boc-2-oxa-6-
azaspiro[3.3]heptane
This protocol avoids the use of unstable cyclobutanones and relies on intramolecular alkylation.
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Start: Pentaerythritol

Step 1: Bromination
(CBr4, PPh3, Pyridine)

Forms: Tribromopentaerythritol

Step 2: Spirocyclization 1
(Tos-NH2, K2CO3, EtOH, Reflux)

Forms: Oxetane Intermediate

Step 3: Spirocyclization 2
(NaH, DMF or tBuOK)

Forms: N-Tosyl-2-oxa-6-azaspiro[3.3]heptane

Step 4: Deprotection
(Mg/MeOH, Sonication)

Forms: Free Amine

Step 5: Boc Protection
(Boc2O, TEA)

Forms: N-Boc-2-oxa-6-azaspiro[3.3]heptane

Click to download full resolution via product page

Caption: Standard synthetic route for 2-oxa-6-azaspiro[3.3]heptane building blocks.

Experimental Protocol: Synthesis of 2-Oxa-6-
azaspiro[3.3]heptane Oxalate[1][2]
Objective: To synthesize a gram-scale batch of the morpholine bioisostere for SAR exploration.

Safety Note: Reactions involve strong bases and alkylating agents. Work in a fume hood.

Step 1: Formation of the N-Tosyl Spirocycle
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Reagents: Suspend 3,3-bis(bromomethyl)oxetane (1.0 eq) and p-toluenesulfonamide (1.0

eq) in anhydrous DMF (0.5 M).

Base Addition: Add NaH (60% dispersion in oil, 2.2 eq) portion-wise at 0°C under

. Caution:

gas evolution.

Reaction: Heat to 110°C for 16 hours. Monitor by TLC/LCMS.

Workup: Quench with ice water. Extract with EtOAc (3x). Wash organics with brine, dry over

, and concentrate. Purify via flash chromatography (Hex/EtOAc) to yield N-tosyl-2-oxa-6-
azaspiro[3.3]heptane.

Step 2: Detosylation (Magnesium/Methanol Method)

Setup: Dissolve the N-tosyl intermediate (1.0 eq) in anhydrous MeOH (0.2 M).

Reduction: Add Mg turnings (50 eq) and a catalytic amount of iodine. Sonicate the reaction

mixture to initiate the reaction (exothermic).

Completion: Stir at ambient temperature until starting material is consumed (approx. 4-6

hours).

Isolation: Filter off excess Mg. Concentrate the filtrate. Resuspend in

and treat with anhydrous oxalic acid (1.0 eq) in EtOH to precipitate the 2-oxa-6-
azaspiro[3.3]heptane oxalate salt.

Yield: Typically 60-75% over two steps.

Case Studies in Medicinal Chemistry
Case Study 1: Risdiplam (Evrysdi)
Therapeutic Area: Spinal Muscular Atrophy (SMA). Application: Risdiplam utilizes a 4,7-

diazaspiro[2.5]octane ring system. Impact: The spirocyclic moiety was critical for optimizing the

molecule's CNS penetration and oral bioavailability while maintaining specific binding to the
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SMN2 pre-mRNA splicing complex. The rigid geometry positions the nitrogen vectors to interact

precisely with the phosphate backbone of the RNA.

Case Study 2: Reducing hERG Liability (Bupivacaine
Analogs)
Challenge: Many lipophilic amine drugs (like local anesthetics) suffer from cardiotoxicity due to

hERG channel blockade. Solution: Replacement of the central piperidine ring of Bupivacaine

with 1-azaspiro[3.3]heptane.[1] Outcome: The spirocyclic analog maintained anesthetic

potency but significantly reduced hERG inhibition and systemic toxicity. The change in vector

and reduced lipophilicity (lower LogP) decreased the affinity for the hydrophobic pore of the

hERG channel.

Future Outlook: The Rise of Automated Libraries
The next frontier involves the automated synthesis of spirocyclic libraries. Recent advances in

photoredox catalysis and flow chemistry are enabling the functionalization of spirocycles at the

bridgehead positions, previously considered "dead" carbon space.

Emerging Trend:Spiro[2.3]hexane amines. These are even smaller and more strained than

[3.3] systems, offering the smallest possible footprint for a spiro-amine, ideal for fragment-

based drug discovery (FBDD) where ligand efficiency (LE) is paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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